Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate
Overview
Description
“Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate” is a chemical compound with the molecular formula C7H6INO3. It is a derivative of “Methyl 5-hydroxy-2-pyridinecarboxylate”, which has the molecular formula C7H7NO3 .
Physical And Chemical Properties Analysis
“Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate” has a molecular weight of 279.033. The related compound “Methyl 5-hydroxy-2-pyridinecarboxylate” has an average mass of 153.135 Da and a monoisotopic mass of 153.042587 Da .Scientific Research Applications
Medicine
In the medical field, this compound shows promise due to its biological properties. It’s being explored for its potential in the synthesis of biologically active compounds, particularly those that could be used in the treatment of cancer cells, microbes, and various disorders .
Agriculture
Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate may have applications in agriculture, especially in the synthesis of agrochemicals. Its properties could be harnessed to improve crop protection and yield.
Industrial Processes
Industrially, this chemical is valuable in manufacturing processes. It can contribute to enhancing product quality and efficiency, particularly in the pharmaceutical and agrochemical industries, leading to the development of high-quality products.
Chemical Synthesis
The compound is significant in chemical synthesis, where it can be used as a precursor or intermediate in the construction of complex molecules. Its role in the synthesis of indole derivatives, which are prevalent in natural products and drugs, is of particular interest .
Environmental Science
In environmental science, research into the compound’s properties could lead to applications in environmental monitoring and remediation. Its interactions with other chemicals can provide insights into environmental processes.
Material Science
Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate could also play a role in material science. Its properties might be useful in the development of new materials with specific characteristics required for advanced applications.
Biochemistry
In biochemistry, the compound’s potential for interaction with biological molecules could be leveraged in studies of cell biology and biochemical pathways. It may help in understanding the molecular basis of diseases and the development of therapeutic strategies.
Analytical Chemistry
Lastly, in analytical chemistry, Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate can be used in the development of analytical methods for detecting and quantifying substances, which is crucial for quality control in various industries .
Future Directions
The future directions for research on “Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate” could include exploring its potential biological activities, studying its chemical reactions, and developing methods for its synthesis. Given the interest in similar compounds, such as indole derivatives , it’s possible that “Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate” could also have interesting properties worth investigating.
properties
IUPAC Name |
methyl 5-hydroxy-6-iodopyridine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6INO3/c1-12-7(11)4-2-3-5(10)6(8)9-4/h2-3,10H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZDLQMATQQHPQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=C(C=C1)O)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6INO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-hydroxy-6-iodopicolinate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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